Cas no 89128-06-3 (1H-Imidazole-1-acetic acid, 2-(hydroxymethyl)-5-nitro-, ethyl ester)

• Product Name: 1H-Imidazole-1-acetic acid, 2-(hydroxymethyl)-5-nitro-, ethyl ester
• CAS No: 89128-06-3
• MF: C₈H₁₁N₃O₅
• MW: 229.190041780472
• CID: 611482
• PubChem ID: 21724488
• Update Time: 2025-04-19

1H-Imidazole-1-acetic acid, 2-(hydroxymethyl)-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetic acid, 2-(hydroxymethyl)-5-nitro-, ethyl ester
• ethyl 2-[2-(hydroxymethyl)-5-nitroimidazol-1-yl]acetate
• DTXSID70617402
• 89128-06-3
• Ethyl [2-(hydroxymethyl)-5-nitro-1H-imidazol-1-yl]acetate

• Inchi： 1S/C8H11N3O5/c1-2-16-8(13)4-10-6(5-12)9-3-7(10)11(14)15/h3,12H,2,4-5H2,1H3
• InChI Key： MCKNRYOBKKBJHA-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(=CN=C1CO)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 229.06987046g/mol
• Monoisotopic Mass: 229.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 110Ų